Cas no 429651-60-5 (2-2-(2-Aminophenyl)vinylquinolin-8-ol)

• Product Name: 2-2-(2-Aminophenyl)vinylquinolin-8-ol
• CAS No: 429651-60-5
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 928586
• PubChem ID: 5809573
• Update Time: 2025-06-07

2-2-(2-Aminophenyl)vinylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Aminostyryl)quinolin-8-ol
• 2-[2-(2-aminophenyl)ethenyl]quinolin-8-ol
• 2-[2-(2-Aminophenyl)vinyl]quinolin-8-ol
• 2-[(E)-2-(2-AMINOPHENYL)VINYL]QUINOLIN-8-OL
• AC1MP8SA
• AG-F-52473
• CTK4I6836
• SureCN1784650
• DB-181756
• SCHEMBL1784646
• AB00111965-01
• 2-(2-Aminostyryl)quinolin-8-ol
• 429651-60-5
• LS-09632
• 2-[(1E)-2-(2-aminophenyl)ethenyl]quinolin-8-ol
• Cambridge id 6608050
• AKOS022184449
• CHEMBRDG-BB 6608050
• 2-[(E)-2-(2-aminophenyl)ethenyl]quinolin-8-ol
• 2-2-(2-Aminophenyl)vinylquinolin-8-ol

• MDL： MFCD02923372
• Inchi： 1S/C17H14N2O/c18-15-6-2-1-4-12(15)8-10-14-11-9-13-5-3-7-16(20)17(13)19-14/h1-11,20H,18H2/b10-8+
• InChI Key： YOUDUYWZJMYLBJ-CSKARUKUSA-N
• SMILES： OC1=CC=CC2=CC=C(/C=C/C3C=CC=CC=3N)N=C21

Computed Properties

• Exact Mass: 262.11100
• Monoisotopic Mass: 262.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.307
• Boiling Point: 499.1°C at 760 mmHg
• Flash Point: 255.7°C
• Refractive Index: 1.798
• PSA: 59.14000
• LogP: 4.27420

Additional information on 2-2-(2-Aminophenyl)vinylquinolin-8-ol

Introduction to 2-(2-Aminophenyl)vinylquinolin-8-ol (CAS No. 429651-60-5)

2-(2-Aminophenyl)vinylquinolin-8-ol, with the CAS number 429651-60-5, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its distinctive molecular structure, which includes an amino-substituted phenyl group and a vinyl linkage to the quinoline ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(2-Aminophenyl)vinylquinolin-8-ol is C₁₇H₁₄N₂O, and its molecular weight is approximately 266.30 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings. Its melting point is around 145-147°C, and it has a yellowish crystalline appearance.

In recent years, the study of 2-(2-Aminophenyl)vinylquinolin-8-ol has been driven by its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 2-(2-Aminophenyl)vinylquinolin-8-ol could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2-Aminophenyl)vinylquinolin-8-ol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation, survival, and metastasis.

The pharmacokinetic properties of 2-(2-Aminophenyl)vinylquinolin-8-ol have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

In the context of drug discovery, 2-(2-Aminophenyl)vinylquinolin-8-ol serves as a valuable lead compound for further optimization. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups on the phenyl ring or modifying the vinyl linkage can lead to compounds with improved biological activity and reduced toxicity.

The potential applications of 2-(2-Aminophenyl)vinylquinolin-8-ol extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been investigated for its use in organic electronics due to its unique electronic properties. Specifically, it has shown promise as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), where its ability to modulate charge transport properties is highly desirable.

In conclusion, 2-(2-Aminophenyl)vinylquinolin-8-ol (CAS No. 429651-60-5) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its anti-inflammatory and anticancer properties make it a promising candidate for drug development, while its unique electronic characteristics offer opportunities for innovative uses in organic electronics. Ongoing research continues to uncover new insights into the structure-function relationships of this compound, paving the way for its future commercialization and clinical application.